5-Methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 5-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C16H17NO/c1-18-15-9-5-8-14-13(15)10-11-17-16(14)12-6-3-2-4-7-12/h2-9,16-17H,10-11H2,1H3
• InChI Key: OGUQFAQOSUIREV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CCNC2C3=CC=CC=C3
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol

Description

5-Methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline is a compound that falls under the class of 1,2,3,4-tetrahydroisoquinolines (THIQ). THIQs are a large group of natural products and synthetic compounds that exert diverse biological activities against various infective pathogens and neurodegenerative disorders. They are considered as endogenous neurotoxins that cause Parkinson’s disease (PD).

Synthesis Analysis

The synthesis of THIQs involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives. Various heterogeneous catalysts have been explored for the C (1)-functionalization of THIQs with alkynes.

Molecular Structure Analysis

The molecular structure of 5-Methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline is similar to that of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine. The structure of THIQs is a key fragment of diverse range of alkaloids and bioactive molecules.

Chemical Reactions Analysis

The chemical reactions involving THIQs include the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent. The reaction involves the formation of C (1)-alkynylated THIQs.

Scientific Research Applications

Chemical Rearrangements

Research demonstrates that methoxy-substituted 1-(α-hydroxybenzyl)-1,2,3,4-tetrahydroisoquinolines, when heated in formic acid, undergo rearrangement to form 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepines. This rearrangement is indicative of the chemical versatility and reactivity of this class of compounds, which can be exploited in synthetic chemistry for the development of new chemical entities (McMahon, Thornber, & Ruchirawat, 1982).

Stereochemistry and Crystal Structure

The stereochemical aspects of tetrahydroisoquinolines are of significant interest. For instance, the resolution and absolute stereochemistry of 6,7-dimethoxy-4-phenyl-1,2,3,4-tetrahydroisoquinoline have been studied in depth. The determination of the crystal structures of enantiomers has provided insights into the geometrical and conformational characteristics of these compounds, which are crucial for understanding their biological activity (Mondeshka et al., 1992).

Dopamine Antagonism

The synthesis of tetrahydroisoquinolines, such as 8-(methoxyphenyl)-1,2,3,4-tetrahydroisoquinolines, has been explored for their potential as dopamine antagonists. This suggests their relevance in studies related to neurotransmitter systems, particularly in the context of neuropharmacology and the development of therapeutic agents for neurological disorders (Ellefson et al., 1980).

Future Directions

The future directions for the research on 5-Methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline could involve the development of novel THIQ analogs with potent biological activity. The exploration of various synthetic strategies for constructing the core scaffold of THIQs could also be a potential area of research.